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Compound of Interest

Compound Name: (Methyithio)acetonitrile

Cat. No.: B147334

In-depth Technical Guide:
(Methylthio)acetonitrile

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides core information regarding the molecular properties of
(Methylthio)acetonitrile.

Chemical Identity and Properties

(Methylthio)acetonitrile, also known as Acetonitrile, (methylthio)-, is a chemical compound
with the CAS Registry Number 35120-10-6.[1] Its chemical structure consists of a methyl group
attached to a sulfur atom, which is in turn bonded to a methylene bridge connected to a nitrile

group.

Quantitative Data Summary

The fundamental molecular and physical properties of (Methylthio)acetonitrile are
summarized in the table below.
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Property Value Source
Molecular Formula C3H5NS [1112][3]
Molecular Weight 87.14 g/mol [11[2][3]
CAS Registry Number 35120-10-6 [1]

Boiling Point

61-63 °C at 15 mm Hg

[2]

Density

1.039 g/mL at 25 °C

[2]

Refractive Index

1.483 at 20 °C

[2]

Experimental Protocols

The determination of the molecular weight and formula of a compound such as

(Methylthio)acetonitrile is typically achieved through a combination of standard analytical

chemistry techniques:

o Mass Spectrometry (MS): This is the primary technique for determining the molecular weight

of a compound. High-resolution mass spectrometry (HRMS) can provide a highly accurate

mass measurement, which can be used to deduce the elemental composition and thus the

molecular formula.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy are used
to determine the chemical structure of the molecule, confirming the connectivity of the atoms
and the presence of functional groups. This data corroborates the molecular formula derived
from mass spectrometry.

o Elemental Analysis: This method provides the percentage composition of the elements
(carbon, hydrogen, nitrogen, sulfur) in the compound, which can be used to calculate the
empirical formula.

A detailed experimental protocol for these well-established techniques is extensive and beyond
the scope of this specific guide. Researchers should refer to standard analytical chemistry
textbooks and instrument manuals for detailed methodologies.
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Molecular Structure Visualization

The logical relationship between the atoms in (Methylthio)acetonitrile can be visualized as a
structural diagram. The following diagram illustrates the connectivity of the atoms.

triple bond

Click to download full resolution via product page

Molecular structure of (Methylthio)acetonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [(Methylthio)acetonitrile molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147334#methylthio-acetonitrile-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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